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Compound of Interest

Compound Name: YU142670

Cat. No.: B15574990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YU142670 is a selective inhibitor of the inositol 5-phosphatases OCRL1 (INPP5F) and OCRL2

(INPP5B). By inhibiting these enzymes, YU142670 leads to the cellular accumulation of

phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key signaling lipid. This accumulation has

been shown to disrupt cellular processes such as autophagosome-lysosome fusion. Given that

YU142670's targets are intracellular, its ability to cross the cell membrane is a critical

determinant of its efficacy in cellular models and its potential as a therapeutic agent.

These application notes provide detailed protocols for measuring the cell permeability of

YU142670 using standard in vitro models. The data generated from these assays will enable

researchers to quantify its transport across cellular barriers, predict its in vivo absorption, and

understand its potential for reaching intracellular targets.

Signaling Pathway of YU142670
The following diagram illustrates the mechanism of action of YU142670.
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Prepare YU142670 Stock Solution

Add YU142670 to Donor Plate

Assemble Donor and Acceptor Plates

Coat Filter Plate with Lipid Solution

Incubate Assembly

Separate Plates

Quantify YU142670 Concentration
(LC-MS/MS)

Calculate Apparent Permeability (Papp)
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Seed Caco-2 Cells on Transwell Inserts

Culture for 21-28 Days to Form Monolayer

Measure Transepithelial Electrical Resistance (TEER)

Prepare YU142670 Dosing Solution

Add YU142670 to Apical Chamber (A→B) Add YU142670 to Basolateral Chamber (B→A)

Incubate at 37°C

Collect Samples from Receiver Chambers

Quantify YU142670 Concentration (LC-MS/MS)

Calculate Papp and Efflux Ratio

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes & Protocols: Measuring YU142670
Cell Permeability in Research Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574990#measuring-yu142670-cell-permeability-in-
research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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